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Compound of Interest

Compound Name: 3-Chlorothietane 1,1-dioxide

Cat. No.: B095794 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of

3-Chlorothietane 1,1-dioxide, a heterocyclic organic compound of interest in synthetic

chemistry and drug discovery. This document outlines its molecular characteristics and

provides a structured presentation of its key data.

Physicochemical Properties
The fundamental properties of 3-Chlorothietane 1,1-dioxide are summarized below. These

values are crucial for its application in experimental settings and for the prediction of its

behavior in chemical reactions.

Property Value Reference

Molecular Formula C3H5ClO2S [1]

Molecular Weight 140.59 g/mol [1]

CAS Number 15953-83-0 [1][2]

EINECS Number 604-604-1 [1]

Molecular Structure and Composition
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The molecular structure of 3-Chlorothietane 1,1-dioxide consists of a four-membered thietane

ring, substituted with a chlorine atom at the 3-position and two oxygen atoms double-bonded to

the sulfur atom, forming a sulfone group.

To elucidate the calculation of the molecular weight, the atomic composition is broken down in

the table below. The molecular weight is the sum of the atomic weights of all constituent atoms.

Atom Count
Atomic Weight (
g/mol )

Total Contribution (
g/mol )

Carbon (C) 3 12.011 36.033

Hydrogen (H) 5 1.008 5.040

Chlorine (Cl) 1 35.453 35.453

Oxygen (O) 2 15.999 31.998

Sulfur (S) 1 32.06 32.06

Total 140.584

Note: The calculated molecular weight may vary slightly from the cited value due to differences

in the precision of atomic weights used.

Logical Workflow for Compound Identification
The following diagram illustrates a typical workflow for the identification and characterization of

a chemical compound like 3-Chlorothietane 1,1-dioxide in a research setting.
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Caption: Workflow for Chemical Compound Identification.

Experimental Protocols
This section is intended as a template and should be populated with specific experimental

details relevant to the user's research.
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Mass Spectrometry
Instrumentation: [Specify the type of mass spectrometer used, e.g., Quadrupole, Time-of-

Flight]

Ionization Method: [Specify the ionization technique, e.g., Electrospray Ionization (ESI),

Electron Impact (EI)]

Sample Preparation: [Detail the solvent and concentration used for the sample]

Data Analysis: [Describe the software and methods used to analyze the resulting mass

spectrum and determine the molecular weight]

Nuclear Magnetic Resonance (NMR) Spectroscopy
Instrumentation: [Specify the NMR spectrometer and field strength, e.g., Bruker 400 MHz]

Solvent: [Specify the deuterated solvent used, e.g., CDCl3]

Experiments: [List the types of NMR experiments conducted, e.g., 1H NMR, 13C NMR,

COSY]

Data Processing: [Outline the software used for processing and interpreting the NMR

spectra]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b095794#3-chlorothietane-1-1-dioxide-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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